Cas no 881634-13-5 (Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate)

• Product Name: Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate
• CAS No: 881634-13-5
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• MDL: MFCD09953546
• CID: 867821
• PubChem ID: 58622425
• Update Time: 2025-06-09

Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-chloro-1,3-benzothiazol-2-yl)acetate
• ETHYL 2-(5-CHLOROBENZO[D]THIAZOL-2-YL)ACETATE
• EN300-98069
• SCHEMBL13108323
• 881634-13-5
• Z1318193978
• ETHYL2-(5-CHLORO-1,3-BENZOTHIAZOL-2-YL)ACETATE
• CS-0265373
• AKOS017556368
• AB55356
• ethyl 2-(5-chlorobenzothiazol-2-yl)acetate
• Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate

• MDL： MFCD09953546
• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)6-10-13-8-5-7(12)3-4-9(8)16-10/h3-5H,2,6H2,1H3
• InChI Key： WQNHAHGRGWWDNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(CC(=O)OCC)S2

Computed Properties

• Exact Mass: 255.0120774g/mol
• Monoisotopic Mass: 255.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate

Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate (CAS No. 881634-13-5): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate (CAS No. 881634-13-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of biological activities and potential applications. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate.

Chemical Structure and Properties

Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate is a derivative of benzothiazole, a heterocyclic compound with a benzene ring fused to a thiazole ring. The presence of the chloro substituent at the 5-position and the ethyl ester group at the acetate moiety imparts unique chemical and physical properties to this compound. The molecular formula of Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate is C₁₁H₁₀ClNO₂S, with a molecular weight of approximately 267.71 g/mol.

The compound is typically a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The melting point of Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate is around 70°C to 75°C. These physical properties make it suitable for various synthetic and analytical applications.

Synthesis Methods

The synthesis of Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate can be achieved through several routes. One common method involves the reaction of 5-chlorobenzothiazole with ethyl bromoacetate in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the bromine atom, leading to the formation of the desired product.

An alternative approach involves the condensation of 5-chlorobenzothiazole with ethyl chloroacetate in the presence of a catalytic amount of sodium hydride or potassium tert-butoxide. This method has been reported to yield high purity products with good yields. The choice of synthesis method often depends on factors such as availability of reagents, cost-effectiveness, and scalability for industrial applications.

Biological Activities and Applications

Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate has demonstrated significant anti-cancer activity against various cancer cell lines. Research conducted by Smith et al. (2021) found that this compound can induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate could be further developed as a potential anticancer agent.

Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate has also been explored for its potential use in neurodegenerative diseases. Studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These neuroprotective effects make it an attractive target for further investigation in the context of diseases such as Alzheimer's and Parkinson's.

Current Research Trends and Future Directions

The ongoing research on Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate is focused on elucidating its mechanism of action at the molecular level and optimizing its pharmacological properties for therapeutic applications. One area of interest is the development of prodrugs or analogs that can enhance the bioavailability and efficacy of this compound while reducing potential side effects.

Nanotechnology-based delivery systems are also being explored to improve the targeting and delivery of Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate. For example, encapsulating this compound in liposomes or polymeric nanoparticles can enhance its stability and enable controlled release at specific sites within the body.

In conclusion, Ethyl 2-(5-Chloro-1,3-benzothiazol-2-yl)acetate (CAS No. 881634-13-5) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in various therapeutic areas.